Cas no 1448067-40-0 (1-(4-methanesulfonylpiperidin-1-yl)-2-4-(propan-2-yl)phenoxyethan-1-one)

• Product name: 1-(4-methanesulfonylpiperidin-1-yl)-2-4-(propan-2-yl)phenoxyethan-1-one
• CAS No: 1448067-40-0
• MF: C₁₇H₂₅NO₄S
• MW: 339.449703931808
• CID: 6446215
• PubChem ID: 71805687

1-(4-methanesulfonylpiperidin-1-yl)-2-4-(propan-2-yl)phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methanesulfonylpiperidin-1-yl)-2-4-(propan-2-yl)phenoxyethan-1-one
• 1448067-40-0
• 1-(4-methanesulfonylpiperidin-1-yl)-2-[4-(propan-2-yl)phenoxy]ethan-1-one
• AKOS024558169
• 2-(4-isopropylphenoxy)-1-(4-(methylsulfonyl)piperidin-1-yl)ethanone
• F6435-1557
• 1-(4-methylsulfonylpiperidin-1-yl)-2-(4-propan-2-ylphenoxy)ethanone

• Inchi： 1S/C17H25NO4S/c1-13(2)14-4-6-15(7-5-14)22-12-17(19)18-10-8-16(9-11-18)23(3,20)21/h4-7,13,16H,8-12H2,1-3H3
• InChI Key： GGBLSXANXFBSDZ-UHFFFAOYSA-N
• SMILES： S(C)(C1CCN(C(COC2C=CC(=CC=2)C(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 339.15042945g/mol
• Monoisotopic Mass: 339.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 2.5

Additional information on 1-(4-methanesulfonylpiperidin-1-yl)-2-4-(propan-2-yl)phenoxyethan-1-one

Comprehensive Overview of 1-(4-Methanesulfonylpiperidin-1-yl)-2-(4-(Propan-2-yl)Phenoxy)Ethan-1-one (CAS No. 1448067-40-0)

The compound 1-(4-methanesulfonylpiperidin-1-yl)-2-(4-(propan-2-yl)phenoxy)ethan-1-one (CAS No. 1448067-40-0) is a specialized organic molecule with a unique structural framework, combining a methanesulfonylpiperidine moiety with a propan-2-ylphenoxy substituent. This configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular weight, solubility profile, and stability under various conditions are critical parameters for researchers exploring its potential applications.

In recent years, the demand for piperidine derivatives and sulfonyl-containing compounds has surged due to their versatility in drug discovery. The CAS No. 1448067-40-0 compound aligns with this trend, as its methanesulfonyl group may contribute to enhanced bioavailability and target binding affinity. Researchers are particularly intrigued by its potential role in modulating enzyme inhibition or receptor interactions, topics frequently searched in academic and industrial databases.

The synthesis of 1-(4-methanesulfonylpiperidin-1-yl)-2-(4-(propan-2-yl)phenoxy)ethan-1-one involves multi-step organic reactions, often requiring protective group strategies and catalytic optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity. These methodologies are widely discussed in forums and publications, reflecting their relevance to modern chemical synthesis workflows.

From an industrial perspective, the compound’s scalability and cost-efficiency are key considerations. Manufacturers and suppliers often highlight its batch-to-batch consistency and regulatory compliance, addressing common queries from procurement specialists. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage or energy-efficient processes—resonates with the growing emphasis on sustainable chemical production.

Beyond its chemical attributes, CAS No. 1448067-40-0 has garnered attention in computational chemistry studies. Molecular docking simulations and QSAR modeling are frequently employed to predict its interactions with biological targets, a topic trending in AI-driven drug design communities. Such applications align with the broader shift toward data-driven research in life sciences.

In summary, 1-(4-methanesulfonylpiperidin-1-yl)-2-(4-(propan-2-yl)phenoxy)ethan-1-one represents a compelling case study at the intersection of medicinal chemistry and material science. Its multifaceted profile—spanning synthesis challenges, analytical validation, and potential applications—ensures its continued relevance in both academic and industrial settings. As research evolves, this compound may unlock new opportunities in therapeutic development and functional material innovation.